3-[(Furan-2-ylmethyl)amino]-4-methoxy-4-oxobutanoic acid (non-preferred name)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(Furan-2-ylmethyl)amino]-4-methoxy-4-oxobutanoic acid (non-preferred name) is a useful research compound. Its molecular formula is C10H13NO5 and its molecular weight is 227.216. The purity is usually 95%.
BenchChem offers high-quality 3-[(Furan-2-ylmethyl)amino]-4-methoxy-4-oxobutanoic acid (non-preferred name) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(Furan-2-ylmethyl)amino]-4-methoxy-4-oxobutanoic acid (non-preferred name) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Interactions and Synthesis
- 3-[(Furan-2-ylmethyl)amino]-4-methoxy-4-oxobutanoic acid, through its derivatives, is involved in the formation of various heterocyclic compounds. For example, the reaction of 4-oxobutanoic acids with 1,3-binucleophilic reagents leads to the formation of benzopyrroloxazines, demonstrating the compound's potential in synthetic organic chemistry (Amalʼchieva et al., 2022).
Potential in Drug Development
- The compound shows promise in the development of pro-drugs. Specifically, derivatives like 5-nitrofuran-2-ylmethyl group demonstrate potential as bioreductively activated pro-drug systems for releasing therapeutic drugs in hypoxic solid tumors (Berry et al., 1997).
- Similarly, the compound's derivatives have been investigated for their anti-inflammatory activities. Substituted derivatives undergo intramolecular cyclization, showing significant anti-inflammatory effects (Igidov et al., 2022).
Role in Biochemical Studies
- Its derivatives have been used in the synthesis of ascorbic and cinnamic acids, demonstrating antioxidant activities. One derivative showed substantial efficacy in scavenging the superoxide anion, highlighting its potential in biochemical studies (Point et al., 1998).
- Another study demonstrated the synthesis and structural characterization of pyrrole heterocyclic systems bearing amino acid units using derivatives of this compound, showcasing its utility in the exploration of novel organic structures (Koca et al., 2014).
Potential in Pharmacological Research
- Derivatives of this compound have been synthesized and evaluated for their binding affinity to GABAB receptors, providing insights into the development of new ligands for neurotransmitter receptors (Berthelot et al., 1987).
Properties
IUPAC Name |
3-(furan-2-ylmethylamino)-4-methoxy-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO5/c1-15-10(14)8(5-9(12)13)11-6-7-3-2-4-16-7/h2-4,8,11H,5-6H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEFYNCARJPZMIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC(=O)O)NCC1=CC=CO1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>34.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID26664243 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.